Cas no 947533-49-5 (Imidazo[1,2-a]pyridine,8-bromo-2-(4-nitrophenyl)-)

• Product Name: Imidazo[1,2-a]pyridine,8-bromo-2-(4-nitrophenyl)-
• CAS No: 947533-49-5
• MF: C₁₃H₈BrN₃O₂
• MW: 318.125521659851
• CID: 802535
• PubChem ID: 45158641
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine,8-bromo-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,8-bromo-2-(4-nitrophenyl)-
• 8-Bromo-2-(4-nitro-phenyl)-imidazo[1,2-a]pyridine
• 8-bromo-2-(4-nitrophenyl)imidazo[1,2-a]pyridine
• 947533-49-5
• DTXSID20669613
• AKOS017547800

• Inchi： 1S/C13H8BrN3O2/c14-11-2-1-7-16-8-12(15-13(11)16)9-3-5-10(6-4-9)17(18)19/h1-8H
• InChI Key： OKRHUJHBEHYWIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C=C(C3C=CC(=CC=3)[N+](=O)[O-])N=C21

Computed Properties

• Exact Mass: 316.98000
• Monoisotopic Mass: 316.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• PSA: 63.12000
• LogP: 4.19520